Cas no 1334147-42-0 (1-(naphthalen-1-yl)-1H-1,2,3-triazol-5-amine)

• Product Name: 1-(naphthalen-1-yl)-1H-1,2,3-triazol-5-amine
• CAS No: 1334147-42-0
• MF: C₁₂H₁₀N₄
• MW: 210.23460149765
• MDL: MFCD19686463
• CID: 5178570
• Update Time: 2025-06-09

1-(naphthalen-1-yl)-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(naphthalen-1-yl)-1H-1,2,3-triazol-5-amine
• 1H-1,2,3-Triazol-5-amine, 1-(1-naphthalenyl)-

• MDL： MFCD19686463
• Inchi： 1S/C12H10N4/c13-12-8-14-15-16(12)11-7-3-5-9-4-1-2-6-10(9)11/h1-8H,13H2
• InChI Key： BMCOKCKNGPYJDS-UHFFFAOYSA-N
• SMILES： N1(C(=CN=N1)N)C1=CC=CC2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 245
• XLogP3: 2.2
• Topological Polar Surface Area: 56.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-(naphthalen-1-yl)-1H-1,2,3-triazol-5-amine

Comprehensive Overview of 1-(Naphthalen-1-yl)-1H-1,2,3-triazol-5-amine (CAS No. 1334147-42-0)

1-(Naphthalen-1-yl)-1H-1,2,3-triazol-5-amine (CAS No. 1334147-42-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, materials science, and chemical research. This compound belongs to the class of 1,2,3-triazole derivatives, which are widely recognized for their versatility in drug discovery and functional material design. The presence of both a naphthalene moiety and an amine group in its structure makes it a valuable intermediate for synthesizing more complex molecules.

One of the key reasons for the growing interest in 1-(Naphthalen-1-yl)-1H-1,2,3-triazol-5-amine is its potential role in medicinal chemistry. Researchers are exploring its utility as a building block for bioactive compounds, particularly in the development of antimicrobial agents and anticancer drugs. The triazole ring is known for its ability to participate in hydrogen bonding and π-π stacking interactions, which are critical for drug-receptor binding. Additionally, the naphthalene group enhances the compound's lipophilicity, potentially improving its pharmacokinetic properties.

In the realm of materials science, 1-(Naphthalen-1-yl)-1H-1,2,3-triazol-5-amine has shown promise as a precursor for functional polymers and supramolecular assemblies. Its ability to form stable complexes with metals and other organic molecules makes it a candidate for designing sensors and catalysts. Recent studies have also investigated its use in organic electronics, where its conjugated system could contribute to charge transport properties.

The synthesis of 1-(Naphthalen-1-yl)-1H-1,2,3-triazol-5-amine typically involves click chemistry reactions, which are highly efficient and modular. This approach aligns with the current trend toward green chemistry, as it often minimizes waste and reduces the need for hazardous reagents. Researchers are also exploring microwave-assisted synthesis and flow chemistry techniques to optimize the production process, addressing the demand for scalable and sustainable methods.

From an analytical chemistry perspective, characterizing 1-(Naphthalen-1-yl)-1H-1,2,3-triazol-5-amine requires advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the compound's purity and structural integrity, which are essential for its application in high-value industries. The compound's UV-Vis absorption and fluorescence properties are also of interest, particularly for imaging applications and molecular probes.

As the scientific community continues to explore the potential of 1-(Naphthalen-1-yl)-1H-1,2,3-triazol-5-amine, questions frequently arise about its stability, solubility, and toxicity profile. These factors are critical for its practical use, and ongoing research aims to address these concerns. For instance, computational studies using molecular docking and QSAR models are being employed to predict its behavior in biological systems.

In summary, 1-(Naphthalen-1-yl)-1H-1,2,3-triazol-5-amine (CAS No. 1334147-42-0) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications, combined with the ease of synthesis via click chemistry, position it as a compound of enduring interest. Future research will likely uncover even more innovative uses, solidifying its role in advancing scientific and technological frontiers.